2-(4-Hydroxyphenyl)-2-methylpentan-3-one
Description
2-(4-Hydroxyphenyl)-2-methylpentan-3-one, also known as HMP, is a chemical compound that belongs to the family of chalcones. It is a yellow crystalline solid that has been widely studied for its potential applications in various fields, including medicine, agriculture, and food industry.
Scientific Research Applications
Anticancer Applications
One study discusses the synthesis, structural characterization, and in vitro cytotoxicity studies of amino acetate functionalized Schiff base organotin(IV) complexes. These complexes, including derivatives related to "2-(4-Hydroxyphenyl)-2-methylpentan-3-one", have been evaluated against various human tumor cell lines, demonstrating significant cytotoxic effects. The most effective compound showed higher cytotoxicity than standard drugs like doxorubicin, cisplatin, and etoposide, indicating potential applications in cancer therapy (Basu Baul et al., 2009).
Synthesis and Characterization
Another area of application involves the synthesis and characterization of derivatives of "2-(4-Hydroxyphenyl)-2-methylpentan-3-one" for various purposes. For instance, research on the mass, NMR, and IR spectroscopic characterization of pentedrone and its analogs provides essential insights into the structural elucidation of these compounds. Such studies are crucial for understanding the chemical properties and potential applications of these substances in material science and pharmaceuticals (Westphal et al., 2012).
Material Science Applications
In material science, the facile preparation, characterization, and study of diversely functionalized unsymmetrical bis-aryl-α, β-unsaturated ketone derivatives, related to "2-(4-Hydroxyphenyl)-2-methylpentan-3-one", reveal their applications in developing advanced materials. These compounds exhibit interesting photophysical properties and potential for use in nonlinear optical materials due to their significant molecular stability and effective intramolecular charge transfer (Khalid et al., 2020).
Antifungal, Antibacterial, and Antioxidant Activities
Research on secondary metabolites from the endophytic Botryosphaeria dothidea of Melia azedarach, including compounds structurally related to "2-(4-Hydroxyphenyl)-2-methylpentan-3-one", highlights their antifungal, antibacterial, antioxidant, and cytotoxic activities. These findings suggest potential applications in developing new antimicrobial and antioxidant agents for medical and agricultural purposes (Xiao et al., 2014).
properties
IUPAC Name |
2-(4-hydroxyphenyl)-2-methylpentan-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-4-11(14)12(2,3)9-5-7-10(13)8-6-9/h5-8,13H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGROUAYVSTZESS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C(C)(C)C1=CC=C(C=C1)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Hydroxyphenyl)-2-methylpentan-3-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(10-acetyl-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide](/img/structure/B2668429.png)
![N-(3-fluorophenyl)-2-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide](/img/structure/B2668430.png)
![N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]pyrido[3,4-d]pyrimidin-4-amine](/img/structure/B2668436.png)
![5,7-Dimethyl-2-[(4-phenoxybutyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B2668438.png)
![N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]propanamide](/img/structure/B2668439.png)
![[2-Oxo-2-[2-(thiophene-2-carbonyl)hydrazinyl]ethyl] 3,6-dichloropyridine-2-carboxylate](/img/structure/B2668440.png)
